Cas no 13064-83-0 (trans-4-methylcyclohexane-1-carboxylic acid)

• Product name: trans-4-methylcyclohexane-1-carboxylic acid
• CAS No: 13064-83-0
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD00074943
• CID: 49008
• PubChem ID: 20330

trans-4-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-4-Methylcyclohexanecarboxylic acid
• trans-4-methyl-1-cyclohexanecarboxylic acid
• (1r,4r)-4-methylcyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 4-methyl-, trans-
• TRANS-4-METHYL HEXAHYDROBENZOIC ACID
• trans-4-Methylcycloh
• trans-4-Methylcyclohexanec
• trans-4-methyl-cyclohexanecarboxylic acid
• trans-4-methylcyclohexyl carboxylic acid
• trans-4-Methyl-l-cyclohexanecarboxylic acid
• 4-methylcyclohexane-1-carboxylic acid
• trans-4-Methylcyclohexane-1-carboxylicacid
• trans-4-Methyl-1-cyclohexanecarboxylic acid 98%
• trans-4-methylcyclohexane-1-carboxylic acid
• 13064-83-0
• EN300-84995
• J-005841
• BDBM197306
• SY113256
• 6128-75-2
• Cyclohexanecarboxylic acid, 4-methyl-, cis-
• NS00084845
• C90647
• W-106236
• AKOS006376629
• EINECS 213-289-5
• ZB1708
• F0001-0409
• SCHEMBL265529
• SY265457
• Q27265855
• UNII-M7DSK28350
• MFCD20617670
• J-525025
• 4-Methyl-1-cyclohexanecarboxylic acid, 99%
• QTDXSEZXAPHVBI-KNVOCYPGSA-N
• DTXSID20274145
• Q27283584
• EINECS 235-959-6
• trans-4-methyl-1-cyclohexane carboxylic acid
• TRANS-4-METHYL CYCLOHEXANE CARBOXYLIC ACID
• AM9725
• SCHEMBL135660
• 4-METHYLCYCLOHEXYLFORMATE
• M7DSK28350
• NSC124039
• AC-18445
• 4-METHYLCYCLOHEXANECARBOXYLIC ACID
• s12052
• NS00079730
• AKOS003386241
• DTXSID80195822
• AMY18328
• M1783
• 4-Methyl-cyclohexanecarboxylic acid
• SB22811
• EN300-92156
• PDA15MV7IO
• 4-Methylcyclohexanecarboxylic acid, trans-
• (1r,4r)-4-methylcyclohexane-1-carboxylic acid
• SCHEMBL2608631
• SAMPL4, O7
• cis-4-methylcyclohexane-1-carboxylic acid
• NSC 124039
• NS00031330
• Cyclohexanecarboxylic acid,4-methyl-,cis-
• trans 4-methylcyclohexane carboxylic acid
• AKOS006377006
• trans 4-methyl-cyclohexanecarboxylic acid
• SY066773
• SCHEMBL12262684
• 934-67-8
• EINECS 224-369-4
• FT-0698415
• trans-4-Methyl-1-cyclohexanecarboxylic acid, 98%
• AS-10825
• CS-0114192
• M1621
• cis-4-Methylcyclohexanecarboxylic acid
• UNII-70F0I2AMTV
• SB66954
• 4-Methylcyclohexanecarboxylic acid, cis-
• TRANS-4-METHYLCYCLOHEXANE CARBOXYLIC ACID
• 4331-54-8
• TS-01847
• Cyclohexanecarboxylic acid, 4-methyl-
• DTXSID20274140
• CS-0096911
• SCHEMBL135662
• FT-0600623
• CS-0035994
• 4-Methyl-1-cyclohexanecarboxylic acid
• NSC-124039
• UNII-PDA15MV7IO
• MFCD00074909
• 40392-31-2
• BCP28155
• A872724
• AB02851
• MFCD00074943
• AS-79148
• 70F0I2AMTV
• Z1205493659
• QTDXSEZXAPHVBI-LJGSYFOKSA-N
• STK286091
• trans-4-Methylcyclohexanecarboxylicacid
• DTXCID20118313
• DB-007928
• 4-Methylcyclohexanecarboxylic Acid; p-Methylcyclohexanecarboxylic Acid

• MDL： MFCD00074943
• Inchi： 1S/C8H14O2/c1-6-2-4-7(5-3-6)8(9)10/h6-7H,2-5H2,1H3,(H,9,10)/t6-,7-
• InChI Key： QTDXSEZXAPHVBI-LJGSYFOKSA-N
• SMILES： C[C@H]1CC[C@@H](CC1)C(O)=O

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3
• Surface Charge: 0

Experimental Properties

• Color/Form: White crystalline powder
• Density: 0.9170
• Melting Point: 109-111 °C (lit.)
• Boiling Point: 245°C(lit.)
• Flash Point: 110.7±13.1 °C
• Refractive Index: 1.467
• PSA: 37.3
• LogP: 1.89730
• Solubility: Not determined

trans-4-methylcyclohexane-1-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 24/25
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on trans-4-methylcyclohexane-1-carboxylic acid

Trans-4-Methylcyclohexane-1-Carboxylic Acid: A Comprehensive Overview

Trans-4-methylcyclohexane-1-carboxylic acid, also known by its CAS number 13064-83-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of cyclohexane, a six-membered ring hydrocarbon, with a methyl group and a carboxylic acid functional group attached at specific positions. The trans configuration indicates that these two substituents are on opposite sides of the ring, which influences the compound's physical and chemical properties.

The structure of trans-4-methylcyclohexane-1-carboxylic acid is characterized by its cyclohexane ring, with the methyl group located at the 4-position and the carboxylic acid group at the 1-position. This spatial arrangement not only affects its solubility but also plays a crucial role in its reactivity. Recent studies have highlighted the importance of stereochemistry in determining the properties of such compounds, making trans-4-methylcyclohexane-1-carboxylic acid a valuable model for understanding stereochemical effects in organic chemistry.

In terms of synthesis, trans-4-methylcyclohexane-1-carboxylic acid can be prepared through various methods, including oxidation of cyclohexanol derivatives or through ring-opening reactions of epoxides. The choice of synthesis route depends on the desired yield and purity, as well as the availability of starting materials. Researchers have explored green chemistry approaches to synthesize this compound, focusing on reducing environmental impact while maintaining efficiency.

The applications of trans-4-methylcyclohexane-1-carboxylic acid span multiple industries. In pharmaceuticals, it serves as an intermediate in drug synthesis, particularly in the development of APIs (Active Pharmaceutical Ingredients). Its ability to form stable esters and amides makes it a versatile building block in medicinal chemistry. Recent advancements have seen its use in creating bioisosteres, which are structural analogs designed to improve drug efficacy and reduce side effects.

In materials science, trans-4-methylcyclohexane-1-carboxylic acid is employed in the synthesis of polymers and surfactants. Its unique structure allows for the creation of materials with tailored properties, such as improved thermal stability or enhanced biodegradability. For instance, researchers have utilized this compound to develop biocompatible polymers for use in tissue engineering and drug delivery systems.

The study of trans-4-methylcyclohexane-1-carboxylic acid's interactions with biological systems has also garnered attention. Its ability to act as a chiral selector in asymmetric catalysis has been explored, offering potential applications in enantioselective synthesis. Recent findings suggest that this compound can enhance enantioselectivity in certain reactions, making it a valuable tool for producing optically pure compounds.

In conclusion, trans-4-methylcyclohexane-1-carboxylic acid, with its CAS number 13064-83-0, stands as a multifaceted compound with diverse applications across various scientific domains. Its stereochemical properties, synthetic versatility, and functional group reactivity make it an essential component in modern chemical research. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.